1-(4-Methoxybenzyl)-2-formyl-4-phenylimidazole

• CAS No.: 660432-34-8
• Molecular Formula: C18H16N2O2
• Molecular Weight: 292.3 g/mol
• IUPAC Name: 1-[(4-methoxyphenyl)methyl]-4-phenylimidazole-2-carbaldehyde
• InChI: InChI=1S/C18H16N2O2/c1-22-16-9-7-14(8-10-16)11-20-12-17(19-18(20)13-21)15-5-3-2-4-6-15/h2-10,12-13H,11H2,1H3
• InChI Key: ITEDFSRLOPVSCX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C=C(N=C2C=O)C3=CC=CC=C3

Description

1-(4-Methoxybenzyl)-2-formyl-4-phenylimidazole is a useful research compound. Its molecular formula is C18H16N2O2 and its molecular weight is 292.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(4-methoxybenzyl)-4-phenylimidazole (2.00 g, 7.56 mmol) in THF (20 mL) cooled to −78° C. under nitrogen add dropwise a solution of n-butyl lithium (1.6 M hexane, 5.60 mL, 8.96 mmol). Stir the mixture at this temperature for 10 minutes then add DMF (1.43 mL, 18.5 mmol) dropwise, and continue stirring for 30 minutes. Add a saturated aqueous solution of NH4Cl (50 mL), raise the temperature to room temperature, and extract the aqueous layer with CH2Cl2 (150 mL), dry (Na2SO4), and concentrate in vacuo. Purify the residue by flash chromatography (SiO2, hexane/EtOAc 9:1) to provide 1.75 g (79% yield). MS(ES+): m/z=293 (M+H)+